Cas no 1220036-09-8 (2-(1-propylpyrrolidin-3-yl)acetic acid)

2-(1-Propylpyrrolidin-3-yl)acetic acid is a pyrrolidine derivative featuring a propyl substitution at the nitrogen atom and an acetic acid functional group at the 3-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, serving as a potential intermediate for the synthesis of bioactive molecules. The presence of both a basic nitrogen and a carboxylic acid group allows for further functionalization, enabling the development of targeted compounds with tailored properties. Its well-defined stereochemistry and synthetic accessibility make it a valuable building block for drug discovery and biochemical studies. The compound is typically handled under controlled conditions to ensure stability and purity.
2-(1-propylpyrrolidin-3-yl)acetic acid structure
1220036-09-8 structure
Product Name:2-(1-propylpyrrolidin-3-yl)acetic acid
CAS No:1220036-09-8
MF:C9H17NO2
MW:171.23678278923
CID:1070049
PubChem ID:53408614
Update Time:2025-06-13

2-(1-propylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Propyl-3-pyrrolidinyl)acetic acid
    • 2-(1-propylpyrrolidin-3-yl)acetic acid
    • CS-0442768
    • AKOS006335623
    • 1220036-09-8
    • 2-(1-Propylpyrrolidin-3-yl)aceticacid
    • MDL: MFCD13563019
    • Inchi: 1S/C9H17NO2/c1-2-4-10-5-3-8(7-10)6-9(11)12/h8H,2-7H2,1H3,(H,11,12)
    • InChI Key: XKXXPMIXFIYTMT-UHFFFAOYSA-N
    • SMILES: OC(CC1CCN(CCC)C1)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 40.5Ų

2-(1-propylpyrrolidin-3-yl)acetic acid Pricemore >>

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Additional information on 2-(1-propylpyrrolidin-3-yl)acetic acid

Recent Advances in the Study of 2-(1-Propylpyrrolidin-3-yl)acetic Acid (CAS: 1220036-09-8)

The compound 2-(1-propylpyrrolidin-3-yl)acetic acid (CAS: 1220036-09-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and propyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the key advancements in understanding this compound.

One of the primary areas of interest in recent research has been the synthesis and optimization of 2-(1-propylpyrrolidin-3-yl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving reductive amination and subsequent carboxylation, which demonstrated high efficiency and scalability. This advancement is critical for further preclinical and clinical evaluations of the compound.

Pharmacological studies have also revealed intriguing properties of 2-(1-propylpyrrolidin-3-yl)acetic acid. In vitro assays have shown that the compound exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound acts as a partial agonist at the alpha-2 adrenergic receptor, suggesting potential applications in the treatment of neuropathic pain and anxiety disorders. These findings are supported by molecular docking studies that highlight the compound's binding interactions with key receptor residues.

In addition to its receptor interactions, 2-(1-propylpyrrolidin-3-yl)acetic acid has been investigated for its metabolic stability and pharmacokinetic profile. A preclinical study conducted in rodent models demonstrated favorable oral bioavailability and a half-life suitable for once-daily dosing. The compound also showed minimal off-target effects, as evidenced by a comprehensive panel of safety pharmacology assays. These results position it as a viable candidate for further development in drug discovery pipelines.

Despite these promising findings, challenges remain in the clinical translation of 2-(1-propylpyrrolidin-3-yl)acetic acid. Researchers have noted the need for more extensive toxicology studies to fully assess its safety profile. Additionally, the compound's mechanism of action in vivo requires further elucidation to optimize its therapeutic potential. Collaborative efforts between academic and industrial researchers are underway to address these gaps and accelerate the development of this compound.

In conclusion, 2-(1-propylpyrrolidin-3-yl)acetic acid (CAS: 1220036-09-8) represents a promising avenue for drug discovery, with recent studies highlighting its synthetic accessibility, pharmacological activity, and favorable pharmacokinetics. Continued research is essential to unlock its full therapeutic potential and address remaining challenges. This compound exemplifies the intersection of chemical innovation and biological application, offering valuable insights for the broader field of medicinal chemistry.

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